5-{[(6-cyano-1,3-benzodioxol-5-yl)amino]sulfonyl}-2-methylbenzamide

• IUPAC Name: 5-[(6-cyano-1,3-benzodioxol-5-yl)sulfamoyl]-2-methylbenzamide
• InChI: InChI=1S/C16H13N3O5S/c1-9-2-3-11(5-12(9)16(18)20)25(21,22)19-13-6-15-14(23-8-24-15)4-10(13)7-17/h2-6,19H,8H2,1H3,(H2,18,20)
• InChI Key: PROJPCYPPZXISH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2C#N)OCO3)C(=O)N
• Molecular Formula: C16H13N3O5S
• Molecular Weight: 359.4 g/mol

Description

5-{[(6-cyano-1,3-benzodioxol-5-yl)amino]sulfonyl}-2-methylbenzamide is a chemical compound that has gained significant attention in the field of scientific research. It is a potent inhibitor of various enzymes and has shown promising results in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 5-{[(6-cyano-1,3-benzodioxol-5-yl)amino]sulfonyl}-2-methylbenzamide is based on its ability to inhibit various enzymes. It has been shown to bind to the active site of enzymes and prevent them from carrying out their normal functions. This inhibition leads to a decrease in the activity of the enzyme, which can have a therapeutic effect in certain diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-{[(6-cyano-1,3-benzodioxol-5-yl)amino]sulfonyl}-2-methylbenzamide are complex and depend on the specific enzyme that it inhibits. Inhibition of carbonic anhydrase can lead to a decrease in the production of bicarbonate ions, which can have an effect on acid-base balance in the body. Inhibition of other enzymes can lead to a decrease in the production of certain metabolites, which can have a therapeutic effect in certain diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-{[(6-cyano-1,3-benzodioxol-5-yl)amino]sulfonyl}-2-methylbenzamide in lab experiments is its potency as an enzyme inhibitor. This allows researchers to study the effects of inhibiting specific enzymes in vitro. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 5-{[(6-cyano-1,3-benzodioxol-5-yl)amino]sulfonyl}-2-methylbenzamide. One direction is the development of more potent and selective inhibitors of specific enzymes. Another direction is the study of the compound's potential use in the treatment of other diseases such as Alzheimer's disease and cystic fibrosis. Additionally, the use of this compound in combination with other drugs may lead to synergistic effects that could have therapeutic benefits.

Synthesis Methods

The synthesis of 5-{[(6-cyano-1,3-benzodioxol-5-yl)amino]sulfonyl}-2-methylbenzamide is a complex process that involves several steps. The most common method of synthesis involves the reaction of 6-cyano-1,3-benzodioxole with sulfonamide and 2-methylbenzoic acid in the presence of a catalyst. The resulting compound is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

5-{[(6-cyano-1,3-benzodioxol-5-yl)amino]sulfonyl}-2-methylbenzamide has been extensively studied for its potential use in the treatment of various diseases. It has been shown to be a potent inhibitor of several enzymes such as carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. This compound has also been studied for its potential use in the treatment of cancer, diabetes, and neurological disorders.